Cas no 1019480-47-7 ((5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine)

• Product Name: (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine
• CAS No: 1019480-47-7
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• MDL: MFCD11139638
• CID: 2623233
• PubChem ID: 28428019
• Update Time: 2025-06-27

(5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-2-fluorophenyl)methyl]-2-methylpropan-1-amine
• 4-Bromo-2-(isobutylaminomethyl)-1-fluorobenzene;
• 4-BroMo-2-(isobutylaMinoMethyl)-1-fluorobenzene
• (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine
• BS-19138
• MFCD11139638
• CS-0209957
• AKOS000226559
• EN300-168606
• DTXSID10651441
• 1019480-47-7
• Benzenemethanamine, 5-bromo-2-fluoro-N-(2-methylpropyl)-
• [(5-BROMO-2-FLUOROPHENYL)METHYL](2-METHYLPROPYL)AMINE

• MDL： MFCD11139638
• Inchi： 1S/C11H15BrFN/c1-8(2)6-14-7-9-5-10(12)3-4-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： VUQYRDMFVDJZPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNCC(C)C)F

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.72470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine

Comprehensive Overview of (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine (CAS No. 1019480-47-7)

The compound (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine (CAS No. 1019480-47-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 5-bromo-2-fluorophenyl group and a 2-methylpropylamine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for halogenated aromatic amines like (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine has surged due to their role in developing novel therapeutics. This compound's bromine and fluorine substituents enhance its reactivity and binding affinity, making it a promising candidate for medicinal chemistry. Users searching for "CAS 1019480-47-7 uses" or "5-bromo-2-fluorophenyl derivatives" will find this compound relevant to their inquiries.

The synthesis of (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine involves multi-step organic reactions, including halogenation and amination processes. Its high purity and stability under standard conditions make it suitable for laboratory and industrial applications. Additionally, its low toxicity profile aligns with the growing trend toward safer chemical alternatives in research and development.

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In conclusion, (5-bromo-2-fluorophenyl)methyl(2-methylpropyl)amine (CAS No. 1019480-47-7) is a versatile compound with broad applicability in modern chemistry. Its unique structural features, combined with its practical utility, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.